(3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-(2,4-dimethylphenyl)methanamine
• InChI: InChI=1S/C18H23NO2/c1-13-5-6-16(14(2)7-13)12-19-11-15-8-17(20-3)10-18(9-15)21-4/h5-10,19H,11-12H2,1-4H3
• InChI Key: ZHSUMWAFUFKGOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCC2=CC(=CC(=C2)OC)OC)C
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

(3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine, also known as BOB or BOB-135, is a novel psychoactive substance that belongs to the family of phenethylamines. BOB-135 is a synthetic compound that has been developed for research purposes only and is not intended for human consumption. In recent years, BOB-135 has gained attention in the scientific community due to its potential therapeutic applications and its unique mechanism of action.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has been shown to induce a dose-dependent increase in the production of cAMP, which is a second messenger involved in intracellular signaling pathways. This increase in cAMP production is thought to be responsible for the hallucinogenic effects of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135.
Biochemical and Physiological Effects
(3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has been found to induce psychedelic effects in animal models. It has been shown to produce head twitch responses in mice, which is a behavioral marker of serotonin receptor activation. (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has also been found to increase locomotor activity in rats and to produce visual hallucinations in humans.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has several advantages for laboratory experiments. It is a highly selective agonist for the 5-HT2A receptor, which allows for the study of this receptor in isolation. (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 is also relatively stable and can be stored for extended periods of time. However, (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has some limitations, including its low solubility in water and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135. One potential area of study is the development of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 analogs with improved pharmacological properties. Another area of research is the investigation of the therapeutic potential of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 for the treatment of psychiatric disorders such as depression and anxiety. Finally, further studies are needed to fully understand the mechanism of action of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 and its effects on the brain and behavior.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 involves the reaction of 2,4-dimethylbenzyl chloride with 3,5-dimethoxybenzylamine in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 in its pure form.

Scientific Research Applications

(3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has been studied extensively in vitro and in vivo for its potential therapeutic applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. (3,5-dimethoxybenzyl)(2,4-dimethylbenzyl)amine-135 has also been found to have an affinity for other serotonin receptors such as 5-HT2B and 5-HT7.